Cas no 21658-92-4 (dimethyl (cyanomethyl)phosphonate)

• Product Name: dimethyl (cyanomethyl)phosphonate
• CAS No: 21658-92-4
• MF: C₄H₈NO₃P
• MW: 149.084981918335
• MDL: MFCD00039486
• CID: 1403181
• PubChem ID: 12653237
• Update Time: 2025-04-20

dimethyl (cyanomethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (cyanomethyl)-, dimethyl ester
• 2-dimethoxyphosphorylacetonitrile
• Dimethyl (cyanomethyl)phosphonate
• EN300-267326
• 21658-92-4
• DIMETHYL(CYANOMETHYL)PHOSPHONATE
• dimethoxyphosphorylacetonitrile
• DTXSID90505796
• AKOS006274567
• C4H8NO3P
• SCHEMBL1127967
• dimethyl (cyanomethyl)phosphonate

• MDL： MFCD00039486
• Inchi： 1S/C4H8NO3P/c1-7-9(6,8-2)4-3-5/h4H2,1-2H3
• InChI Key： MOABFBADMALFGR-UHFFFAOYSA-N
• SMILES： P(CC#N)(=O)(OC)OC

Computed Properties

• Exact Mass: 149.02424
• Monoisotopic Mass: 149.02418011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.2650 g/cm3 (20 ºC)
• Boiling Point: 120-121 ºC (3 Torr)
• Flash Point: 98.0±22.6 ºC,
• Refractive Index: 1.437 (589.3 nm 20 ºC)
• Solubility: Soluble (355 g/l) (25 º C),
• PSA: 59.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates